2-(Chloromethyl)-5-(2-methoxyphenyl)-1,3-oxazole
Overview
Description
The compound “2-(Chloromethyl)-5-(2-methoxyphenyl)-1,3-oxazole” is an organic compound that contains an oxazole ring, which is a five-membered ring with two adjacent heteroatoms: one oxygen atom and one nitrogen atom . The compound also contains a chloromethyl group (-CH2Cl) and a methoxyphenyl group (C6H4OCH3).
Synthesis Analysis
While the specific synthesis route for this compound is not available, it might involve the reaction of a 2-methoxyphenyl-containing compound with a chloromethyl-containing compound in the presence of a base .Molecular Structure Analysis
The oxazole ring in the compound is aromatic, which means it is stable and can participate in pi stacking interactions. The methoxy group is an electron-donating group, which can increase the electron density on the phenyl ring .Chemical Reactions Analysis
The chloromethyl group in the compound is a good leaving group, which means it can be replaced by other groups in a nucleophilic substitution reaction .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its structure. For example, the presence of the polar oxazole ring and methoxy group might increase its solubility in polar solvents .Scientific Research Applications
Amine Protection/Deprotection
2-Methoxyphenyl isocyanate: , a derivative of 2-(Chloromethyl)-5-(2-methoxyphenyl)-1,3-oxazole, is used as a chemoselective reagent for the protection and deprotection of amines . This process is crucial in peptide synthesis where the amino group needs to be protected to prevent unwanted reactions.
Photovoltaic Properties
The compound’s derivatives are used in the synthesis of star-shaped oligomers with a tris(2-methoxyphenyl)amine core for photovoltaic applications . These materials show promise in solar cell technology due to their ability to modulate physical properties like absorption and energy levels.
properties
IUPAC Name |
2-(chloromethyl)-5-(2-methoxyphenyl)-1,3-oxazole |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10ClNO2/c1-14-9-5-3-2-4-8(9)10-7-13-11(6-12)15-10/h2-5,7H,6H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SJXQWRIEACEHQV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1C2=CN=C(O2)CCl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H10ClNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
223.65 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(Chloromethyl)-5-(2-methoxyphenyl)-1,3-oxazole | |
CAS RN |
1094452-07-9 |
Source
|
| Record name | 2-(chloromethyl)-5-(2-methoxyphenyl)-1,3-oxazole | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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